Cas no 1315368-51-4 (4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride)

• Product Name: 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride
• CAS No: 1315368-51-4
• MF: C₁₃H₁₁Cl₂FN₂O₃
• MW: 333.142444849014
• CID: 5572832
• Update Time: 2025-08-04

4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2-chloro-4-nitrophenoxy)-3-fluorophenyl]methanamine hydrochloride
• 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride

• Inchi： 1S/C13H10ClFN2O3.ClH/c14-10-6-9(17(18)19)2-4-12(10)20-13-3-1-8(7-16)5-11(13)15;/h1-6H,7,16H2;1H
• InChI Key： XALICYKGIRUOGB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(CN)=CC=1F)C1C=CC(N(=O)=O)=CC=1Cl.Cl

4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride

4-(2-Chloro-4-Nitrophenoxy)-3-Fluorophenylmethanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1315368-51-4, known as 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structure, which combines a phenoxy group, a nitro group, and a fluorine atom, along with a methanamine moiety. The presence of these functional groups endows the molecule with diverse chemical and biological properties, making it a valuable subject for research and development.

Recent studies have highlighted the potential of 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride in various therapeutic areas. For instance, researchers have explored its role as a potential lead compound in the development of novel anti-inflammatory agents. The nitro group, in particular, has been shown to exhibit anti-inflammatory activity by modulating key inflammatory pathways. Additionally, the phenoxy group contributes to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins.

The synthesis of 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled the optimization of this process, leading to higher yields and improved purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of intermediate compounds, thereby reducing the overall production time.

In terms of pharmacokinetics, 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride demonstrates favorable absorption profiles in preclinical models. Studies conducted in rodents have shown that the compound achieves rapid systemic levels following oral administration, with minimal first-pass metabolism. This attribute is particularly advantageous for drugs targeting chronic conditions that require sustained plasma concentrations.

The biological activity of 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have revealed that the compound interacts with key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2). The interaction is mediated by the methanamine group, which forms hydrogen bonds with critical residues in the enzyme's active site.

Moreover, 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride has shown promise as a potential candidate for targeted drug delivery systems. Its structural features allow for easy modification to incorporate targeting ligands or polymer chains, enabling site-specific delivery to inflamed tissues. This approach not only enhances therapeutic efficacy but also minimizes off-target effects.

Looking ahead, ongoing research is focused on further elucidating the mechanism of action of 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride and exploring its potential applications in other therapeutic areas. For example, preliminary studies suggest that the compound may also exhibit anti-cancer properties by inhibiting tumor growth and metastasis. These findings underscore the versatility of this compound and its potential to address unmet medical needs.

In conclusion, 4-(2-chloro-4-nitrophenoxy)-3-fluorophenylmethanamine hydrochloride represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for drug development. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of pharmacology.